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Compound of Interest

Compound Name: mSIRK (L9A)

Cat. No.: B12369477

For researchers, scientists, and drug development professionals utilizing mSIRK (L9A), a cell-
permeable, N-myristoylated G-Protein Binding Peptide, understanding the proper disposal
procedures is crucial for maintaining a safe and compliant laboratory environment. This guide
provides essential safety and logistical information for the handling and disposal of this non-
hazardous peptide.

According to safety data sheets, mSIRK (L9A) is not classified as a hazardous substance
under the Occupational Safety and Health Administration (OSHA) standard "Hazard
Communication" 29 CFR 1910.1200 in the United States, nor does it meet the criteria for a
controlled product under WHMIS in Canada.[1][2] Consequently, a Material Safety Data Sheet
(MSDS) is not required for this product.[1][2]

While mSIRK (L9A) is not considered hazardous, it is imperative to follow standard laboratory
practices for the disposal of all chemical waste to ensure safety and environmental
responsibility.

Handling and Storage Summary

To ensure the integrity of mSIRK (L9A) and the safety of laboratory personnel, proper handling
and storage are essential.

© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b12369477?utm_src=pdf-interest
https://www.benchchem.com/product/b12369477?utm_src=pdf-body
https://www.benchchem.com/product/b12369477?utm_src=pdf-body
https://www.merckmillipore.com/INTERSHOP/web/WFS/Merck-JP-Site/ja_JP/-/JPY/ShowDocument-File?ProductSKU=EMD_BIO-371820&DocumentId=371820_SUB_SDS_CA_Z8.PDF&DocumentType=MSD&Language=Z8&Country=CA&Origin=PDP
https://www.merckmillipore.com/Web-CL-Site/en_US/-/CLP/ShowDocument-File?ProductSKU=EMD_BIO-371820&DocumentType=MSD&DocumentId=371820_SUB_SDS_IS_EN.PDF&DocumentUID=4962475&Language=EN&Country=IS&Origin=SERP
https://www.merckmillipore.com/INTERSHOP/web/WFS/Merck-JP-Site/ja_JP/-/JPY/ShowDocument-File?ProductSKU=EMD_BIO-371820&DocumentId=371820_SUB_SDS_CA_Z8.PDF&DocumentType=MSD&Language=Z8&Country=CA&Origin=PDP
https://www.merckmillipore.com/Web-CL-Site/en_US/-/CLP/ShowDocument-File?ProductSKU=EMD_BIO-371820&DocumentType=MSD&DocumentId=371820_SUB_SDS_IS_EN.PDF&DocumentUID=4962475&Language=EN&Country=IS&Origin=SERP
https://www.benchchem.com/product/b12369477?utm_src=pdf-body
https://www.benchchem.com/product/b12369477?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12369477?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

Parameter Specification Source
Form Lyophilized solid
Color White
Solubility DMSO: 5 mg/mL [3]
-80°C for 2 years, -20°C for 1
Storage Temperature (Powder) [4]
year
Storage Temperature (in -80°C for 6 months, -20°C for 1 4]
solvent) month

Stock solutions are stable for

) ) - up to 4 months at -20°C. It is
Reconstituted Solution Stability ]

recommended to aliquot and

freeze after reconstitution.

Disposal Protocol for mSIRK (L9A)

The following step-by-step procedure outlines the recommended disposal plan for mSIRK
(L9A) and its solutions.

e Assess the Waste Stream: Determine if the mSIRK (L9A) waste is in solid (lyophilized
powder) or liquid (solubilized in a solvent like DMSO) form.

o Consult Local Regulations: Before proceeding, always consult your institution's
Environmental Health & Safety (EHS) guidelines and local regulations for chemical waste
disposal. While mSIRK (L9A) itself is not hazardous, the solvent used for reconstitution may
have specific disposal requirements.

¢ Disposal of Solid mSIRK (L9A): Unused or expired lyophilized mSIRK (L9A) powder can
typically be disposed of as non-hazardous solid waste.

o Ensure the primary container is securely sealed.

o Place the sealed container in a secondary container labeled "Non-hazardous laboratory
waste."
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e Disposal of mSIRK (L9A) Solutions:

o Agqueous Solutions: If mSIRK (L9A) is dissolved in a non-hazardous aqueous buffer, it can
likely be disposed of down the drain with copious amounts of water, provided your local
wastewater treatment facility permits it.[5]

o Solvent Solutions (e.g., DMSO): If mSIRK (L9A) is dissolved in a solvent such as DMSO,
the disposal method is dictated by the hazards of the solvent. DMSO is a combustible
liquid and should not be disposed of down the drain. This waste stream must be collected
as hazardous chemical waste.

» Collect the solution in a designated, properly labeled hazardous waste container. The
label should clearly indicate the contents, including the solvent and the peptide.

» Store the waste container in a designated satellite accumulation area until it is collected
by your institution's EHS personnel.[6]

Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of mSIRK
(L9A).
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Start: mSIRK (L9A) Waste

Is the waste solid
(Iyophilized powder)?

Is the solvent aqueous
and non-hazardous?

Dispose as non-hazardous
solid waste.

Check local regulations.
If permitted, dispose down
drain with copious water.

Collect as hazardous
chemical waste (solvent dictates hazard).

Click to download full resolution via product page

mSIRK (L9A) Disposal Decision Workflow

By adhering to these guidelines, laboratory professionals can ensure the safe and compliant
disposal of mSIRK (L9A), contributing to a secure and sustainable research environment.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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¢ To cite this document: BenchChem. [Proper Disposal of mSIRK (L9A): A Guide for
Laboratory Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12369477#msirk-19a-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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